Cas no 97503-03-2 ((3beta,5xi,22beta)-olean-13(18)-ene-3,22,24-triol)

• Product Name: (3beta,5xi,22beta)-olean-13(18)-ene-3,22,24-triol
• CAS No: 97503-03-2
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 1991478
• PubChem ID: 178960
• Update Time: 2025-04-21

(3beta,5xi,22beta)-olean-13(18)-ene-3,22,24-triol Chemical and Physical Properties

Names and Identifiers

• (3beta,5xi,22beta)-olean-13(18)-ene-3,22,24-triol
• (3S,4S,6aR,6bS,8aR,9R,14aR,14bR)-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicene-3,9-diol
• 97503-03-2
• (3S,4S,6aR,6bS,8aR,9R,14aR,14bR)-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,13,14,14a,14b-icosahydropicene-3,9-diol
• Urol (pharmaceutical)

• Inchi： 1S/C30H50O3/c1-25(2)16-20-19-8-9-22-27(4)12-11-23(32)28(5,18-31)21(27)10-13-30(22,7)29(19,6)15-14-26(20,3)24(33)17-25/h21-24,31-33H,8-18H2,1-7H3/t21?,22-,23+,24-,26-,27+,28-,29-,30-/m1/s1
• InChI Key： FAQHDLWADGCEMS-PLKKNJIASA-N
• SMILES： O[C@H]1CC[C@@]2(C)C([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)[C@@H](CC(C)(C)CC4=C3CC[C@@H]12)O

Computed Properties

• Exact Mass: 458.376
• Monoisotopic Mass: 458.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 6.7

Experimental Properties

• Density: 1.1
• Boiling Point: 557.3°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids